Cas no 871126-33-9 (1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride)
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Bis(1-adamantyl)-4,5-dihydroimidazolium chloride, min.
- 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride
- 1H-Imidazolium, 4,5-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (9CI)
- 1,3-Bis(1-adamantyl)-4,5-dihydroimidazolium chloride
- 1,3-Di(adamantan-1-yl)-4,5-dihydro-1H-imidazol-3-ium chloride
- 871126-33-9
- 1,3-Di(adamantan-1-yl)-4,5-dihydro-1H-imidazol-3-iumchloride
- CS-0088749
- SY077885
- D83302
- 1,3-bis(1-adamantyl)-4,5-dihydroimidazol-1-ium;chloride
- 1,3-Bis(1-adamantyl)-4,5-dihydroimidazolium chloride, 97%
- SCHEMBL819628
- 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride
- 1,3-Bis(1-adamantyl)-4,5-dihydroimidazolium chloride, min. 97%
- 1,3-BIS(ADAMANTAN-1-YL)-4,5-DIHYDRO-1??-IMIDAZOL-1-YLIUM CHLORIDE
- 1,3-Di(1-adamantanyl)-4,5-dihydroimidazol-3-ium Chloride
- MFCD17013973
- LS-15023
-
- MDL: MFCD17013973
- Inchi: 1S/C23H35N2.ClH/c1-2-25(23-12-19-6-20(13-23)8-21(7-19)14-23)15-24(1)22-9-16-3-17(10-22)5-18(4-16)11-22;/h15-21H,1-14H2;1H/q+1;/p-1
- InChI Key: UORHXHKRFBPWRY-UHFFFAOYSA-M
- SMILES: [Cl-].C1=[N+](C23CC4CC(C2)CC(C4)C3)CCN1C12CC3CC(C1)CC(C3)C2
Computed Properties
- Exact Mass: 374.2488768g/mol
- Monoisotopic Mass: 374.2488768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 495
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.2Ų
Experimental Properties
- Sensitiveness: air sensitive
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-4007-500mg |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | min.97% | 500mg |
627.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-4007-2g |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | min.97% | 2g |
1881.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-US225-50mg |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 98% | 50mg |
95.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-US225-200mg |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 98% | 200mg |
265.0CNY | 2021-07-12 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1402-1g |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 97% | 1g |
¥900.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1402-500mg |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 97% | 500mg |
¥480.0 | 2024-07-19 | |
| Apollo Scientific | OR450038-1g |
1,3-Bis(1-adamantyl)-4,5-dihydroimidazolium chloride |
871126-33-9 | 98% | 1g |
£206.00 | 2025-02-20 | |
| FUJIFILM | 040-33133-1G |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 1g |
JPY 19400 | 2023-09-15 | ||
| FUJIFILM | 048-33134-5G |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 5g |
JPY 66000 | 2023-09-15 | ||
| FUJIFILM | 044-33131-250mg |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride |
871126-33-9 | 250mg |
JPY 8050 | 2023-09-15 |
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Production Method
Production Method 1
Production Method 2
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Raw materials
- 1,2-Ethanediamine, N1,N2-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, hydrochloride (1:2)
- 1,2-Ethanediamine, N,N'-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Preparation Products
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride
1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride (CAS No: 871126-33-9)
The compound 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride (CAS No: 871126-33-9) is a unique organic salt with significant potential in various scientific and industrial applications. This compound is characterized by its imidazolium ring structure, which is substituted with two adamantyl groups at the 1 and 3 positions. The presence of the adamantyl groups imparts exceptional stability and hydrophobicity to the molecule, making it highly suitable for applications in materials science, catalysis, and drug delivery systems.
Recent studies have highlighted the importance of imidazolium-based compounds in the development of ion liquids and deep eutectic solvents. The adamantyl substituents in this compound contribute to its high thermal stability and low volatility, which are critical properties for its use in high-temperature applications. For instance, researchers have explored its potential as a stabilizing agent in polymer composites, where its ability to form strong intermolecular interactions enhances the mechanical properties of the materials.
The synthesis of 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride involves a multi-step process that typically begins with the preparation of the imidazole precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields in the formation of the imidazolium ring.
In terms of applications, this compound has shown promise in the field of drug delivery. Its cationic nature allows it to interact with negatively charged biomolecules, making it a potential candidate for gene delivery systems. Additionally, its hydrophobic nature enables it to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Recent studies have demonstrated its effectiveness in delivering siRNA molecules across cellular membranes without causing significant cytotoxicity.
The imidazolium chloride moiety in this compound also plays a crucial role in its catalytic properties. It has been used as a phase-transfer catalyst in organic synthesis reactions, facilitating the transfer of ions between immiscible phases. This property has been leveraged in the development of more efficient synthetic routes for complex organic molecules.
Furthermore, the compound's ability to form self-assembled monolayers on solid surfaces has opened new avenues for its use in surface modification and sensing applications. Researchers have explored its potential as a sensing layer in electrochemical sensors for detecting various analytes, including heavy metal ions and organic pollutants.
In conclusion, 1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride (CAS No: 871126-33-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.
871126-33-9 (1,3-Di(1-adamantyl)-4,5-dihydro-1H-imidazolium Chloride) Related Products
- 714957-95-6(1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)-)
- 453510-01-5(1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)-)
- 1585187-18-3
- 909030-59-7(1H-Imidazole, 4,5-dihydro-1-tricyclo[3.3.1.13,7]dec-1-yl-)
- 360067-61-4(1,3-Dicyclohexyl-4,5-dihydro-1H-imidazol-3-ium chloride)
- 1585187-04-7
- 1176202-63-3(1,3-Di(1-adamantyl)imidazolinium Tetrafluoroborate)
- 1072822-16-2
- 354763-55-6(1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)-rel-)
- 5626-09-5(SPIRO[CYCLOHEXANE-1,5'-[2]IMIDAZOLINE])